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Compound of Interest

Compound Name: Atosiban (Standard)

Cat. No.: B8057868 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Atosiban is a synthetic peptide that functions as a competitive antagonist of the oxytocin and

vasopressin V1a receptors[1][2]. It is widely used in research to investigate its effects on

uterine contractions and associated signaling pathways[1]. In clinical settings, it is utilized as a

tocolytic agent to delay premature labor[2][3]. Atosiban, a nonapeptide analogue of oxytocin,

specifically inhibits the oxytocin-mediated release of inositol trisphosphate (IP3) from the

myometrial cell membrane[2]. This action prevents the subsequent release of intracellular

calcium from the sarcoplasmic reticulum, leading to a reduction in uterine contraction frequency

and the induction of uterine quiescence[2][3].

Proper preparation of Atosiban stock solutions is critical for ensuring the compound's stability

and biological activity, leading to reliable and reproducible experimental outcomes. This

document provides detailed protocols for the reconstitution, storage, and handling of lyophilized

Atosiban for research applications.

Compound Information and Properties
Atosiban is typically supplied as a sterile, white, lyophilized (freeze-dried) powder[1][4]. Key

properties are summarized below.

Table 1: Atosiban Compound Properties
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Property Value References

Molecular Formula C₄₃H₆₇N₁₁O₁₂S₂ [2][4]

Molecular Weight 994.2 g/mol [4][5]

Appearance
Sterile Filtered White

Lyophilized Powder
[1][4]

| Purity | >99.0% (as determined by RP-HPLC) |[4] |

Solubility and Storage Recommendations
The stability of Atosiban is dependent on its form (lyophilized or reconstituted) and the specific

storage conditions. Adherence to these guidelines is crucial to prevent degradation.

Table 2: Atosiban Solubility Data

Solvent Concentration Notes References

Sterile Water
16.67 mg/mL (16.77
mM)

Sonication is
recommended for
dissolution.

[6]

| DMSO | 16.67 mg/mL (16.77 mM) | Sonication is recommended for dissolution. |[6] |

Note: For standard research applications, reconstitution in sterile, deionized water is common

and recommended for subsequent dilution into aqueous buffers or cell culture media[1][7].

Table 3: Recommended Storage Conditions for Atosiban
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Form
Storage
Temperature

Duration Notes References

Lyophilized

Powder

Room
Temperature

Up to 3 weeks
Should be
stored
desiccated.

[1][4]

-20°C

Long-term

(months to

years)

Recommended

for long-term

storage.

[1][4][8]

Reconstituted in

Water
4°C 2-7 days

For short-term

use.
[1][4]

-20°C Months
For long-term

use.
[1][4]

| Reconstituted in DMSO | -80°C | Up to 1 year | For long-term use. |[6] |

For long-term storage of reconstituted solutions, adding a carrier protein (e.g., 0.1% HSA or

BSA) is recommended. Always prevent freeze-thaw cycles by preparing single-use aliquots[4]

[7].

Experimental Protocols
Materials and Equipment

Lyophilized Atosiban vial

Sterile, deionized or distilled water (18 MΩ-cm) or anhydrous DMSO

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Microcentrifuge
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Protocol 1: Reconstitution of Lyophilized Atosiban
This protocol describes the preparation of a 1 mg/mL primary stock solution.

Equilibrate Vial: Before opening, allow the vial of lyophilized Atosiban to equilibrate to room

temperature for 15-20 minutes[1].

Consolidate Powder: Briefly centrifuge the vial in a microcentrifuge to ensure the entire

lyophilized powder is collected at the bottom[1].

Solvent Addition: Refer to the manufacturer's certificate of analysis for the exact mass of

Atosiban provided. To prepare a 1 mg/mL stock solution, add the appropriate volume of

sterile water. For example, add 1 mL of sterile water to a vial containing 1 mg of Atosiban

powder[1].

Dissolution: Gently swirl or vortex the vial to ensure the powder is completely dissolved[1].

Avoid vigorous shaking to prevent potential peptide degradation[1]. If necessary, sonication

can be used to aid dissolution[6].

Visual Inspection: The resulting solution should be clear and colorless. Visually inspect for

any particulate matter before use[9][10].

Working Solutions: The primary stock solution can be used immediately or further diluted into

aqueous buffers or cell culture media to prepare final working concentrations.

Protocol 2: Preparation of Aliquots for Long-Term
Storage
To maintain the integrity of the stock solution and avoid repeated freeze-thaw cycles, aliquoting

is essential[4][7].

Determine Aliquot Volume: Based on typical experimental needs, determine a suitable

single-use volume for aliquots (e.g., 10 µL, 20 µL, or 50 µL).

Dispense Aliquots: Using a calibrated micropipette, carefully dispense the calculated volume

of the primary stock solution into sterile polypropylene microcentrifuge tubes.
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Labeling: Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Storage: Immediately store the aliquots at -20°C or -80°C for long-term use[1][4][6].

Visualized Workflow and Signaling Pathway
Experimental Workflow for Stock Solution Preparation
The following diagram outlines the standard workflow for reconstituting and storing lyophilized

Atosiban.
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Workflow for preparing Atosiban stock solutions.
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Atosiban Mechanism of Action: Signaling Pathway
Atosiban acts by antagonizing the Gq-coupled signaling pathway of the oxytocin receptor,

thereby inhibiting downstream calcium release and muscle contraction.
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Atosiban inhibits the oxytocin receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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